6-(Aziridin-1-yl)-9-cyclohexylpurine

• CAS No.: 5038-41-5
• Molecular Formula: C13H17N5
• Molecular Weight: 243.31 g/mol
• IUPAC Name: 6-(aziridin-1-yl)-9-cyclohexylpurine
• InChI: InChI=1S/C13H17N5/c1-2-4-10(5-3-1)18-9-16-11-12(17-6-7-17)14-8-15-13(11)18/h8-10H,1-7H2
• InChI Key: DSQUTXUFMAPOGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=NC3=C2N=CN=C3N4CC4

Description

6-(Aziridin-1-yl)-9-cyclohexylpurine (CAS 5038-41-5) is a specialized purine derivative incorporating an aziridine moiety that positions this compound as a potential alkylating agent with research applications in oncology and chemical biology. The molecular structure features a purine base system with a cyclohexyl substituent at the N-9 position and an aziridinyl group at the C-6 position, creating a unique scaffold that may interact with biological nucleophiles through ring-opening reactions characteristic of aziridine chemistry. This structural configuration suggests potential mechanisms of action similar to other purine-based bioactive compounds, possibly involving interference with cellular ATP reserves and kinase activities, as observed in related purine derivatives . In research settings, this compound belongs to a class of molecules that have demonstrated capability to induce senescence-associated cell death in cancer cell lines, as evidenced by studies on structurally analogous purine derivatives . The aziridine moiety serves as an electrophilic center that may facilitate covalent modification of biological macromolecules, potentially leading to DNA alkylation and disruption of cellular replication processes. Researchers investigating novel chemotherapeutic approaches may find value in this compound's unique structural features, particularly its combination of purine-based recognition elements with the reactive potential of the aziridine ring. This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications. Strict protocols for handling aziridine-containing compounds should be observed, including appropriate personal protective equipment and engineering controls. Researchers should consult safety data sheets and relevant literature before use. Available in various quantities suitable for laboratory investigation, this compound serves as a valuable tool for exploring novel mechanisms of cytotoxic action and developing potential cancer therapeutics.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations at the 6-Position

Aziridin-1-yl vs. Morpholinoanilino

• Purmorphamine (2-(1-Naphthoxy)-6-(4-morpholinoanilino)-9-cyclohexylpurine) shares the 9-cyclohexyl group but replaces the aziridine with a morpholinoanilino group. Biological Activity: Purmorphamine is a Smoothened agonist that activates the Hedgehog signaling pathway, promoting osteoblast differentiation . In contrast, the aziridine in 6-(Aziridin-1-yl)-9-cyclohexylpurine likely enables DNA cross-linking, akin to alkylating agents like CB1954 (5-(aziridin-1-yl)-2,4-dinitrobenzamide) .

Aziridin-1-yl vs. Azetidin-1-yl

• 6-(Azetidin-1-yl)-9H-purine replaces the three-membered aziridine with a four-membered azetidine ring.

Aziridin-1-yl vs. Chlorine

• 6-Chloro-9-cyclopropylmethyl-9H-purine substitutes aziridine with chlorine.
  • Electronic Effects : Chlorine is electron-withdrawing, altering electronic distribution and hydrogen-bonding capacity compared to the electron-rich aziridine. This may shift biological targets from DNA to enzymes like kinases .

Substituent Variations at the 9-Position

Cyclohexyl vs. Tetrahydropyran-2-yl

• 6-(Aziridin-1-yl)-9-(tetrahydro-2H-pyran-2-yl)-9H-purine replaces cyclohexyl with a tetrahydropyran group.

Cyclohexyl vs. Cyclopropanemethyl

• 6-Chloro-9-cyclopropylmethyl-9H-purine features a smaller cyclopropane ring.
  • Steric Effects : The cyclopropane’s rigid structure may hinder binding to sterically sensitive targets compared to the flexible cyclohexyl group .

Q & A

Q. What are the recommended synthetic methodologies for preparing 6-(Aziridin-1-yl)-9-cyclohexylpurine?

Methodological Answer: The compound can be synthesized via cross-coupling reactions. A validated approach involves:

• Suzuki-Miyaura Coupling : React 6-chloro-9-cyclohexylpurine with aziridine-containing boronic acids using a palladium catalyst (e.g., Pd(PPh₃)₄) in toluene under reflux. Purification via column chromatography (EtOAc/hexane gradient) yields the product .
• Alkylation : Treat 6-chloro-9H-purine with cyclohexyl halides in the presence of a base (e.g., K₂CO₃), followed by aziridine substitution under nucleophilic conditions .

Q. How should researchers characterize the purity and structure of this compound?

Methodological Answer:

• HPLC Analysis : Use reversed-phase HPLC with a C18 column (mobile phase: acetonitrile/water) to assess purity (>96% by area normalization) .
• Spectroscopic Techniques :
  • ¹H/¹³C NMR : Confirm substitution patterns (e.g., cyclohexyl protons at δ 1.2–2.1 ppm; aziridine protons at δ 2.5–3.0 ppm).
  • IR Spectroscopy : Identify N–H stretches (≈3400 cm⁻¹) and purine ring vibrations (≈1600 cm⁻¹) .
• Mass Spectrometry (ESI-MS) : Verify molecular weight (e.g., [M+H]⁺ at m/z 521 for C₃₁H₃₂N₆O₂ derivatives) .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the aziridine moiety in this compound?

Methodological Answer: The aziridine ring undergoes ring-opening reactions due to its strained three-membered structure, enabling covalent interactions with biological nucleophiles (e.g., cysteine residues or DNA bases). Key steps:

Protonation : Aziridine’s NH group becomes electrophilic in acidic microenvironments.

Nucleophilic Attack : Thiols or amines in proteins/DNA attack the β-carbon, forming stable adducts.
Validate this mechanism via:

• Kinetic Studies : Monitor reaction rates with glutathione at pH 7.4 and 5.4.
• Mass Spectrometry : Detect adduct formation in vitro .

Q. How can researchers resolve contradictions in cytotoxicity data across cell lines?

Methodological Answer: Contradictions may arise from variability in:

• Cellular Uptake : Quantify intracellular concentrations using LC-MS/MS.
• Metabolic Activation : Assess nitroreductase or CYP450 expression levels (e.g., via qPCR) in resistant vs. sensitive cell lines .
• DNA Crosslinking Assays : Use comet assays or γ-H2AX staining to correlate cytotoxicity with DNA damage .

Q. What strategies optimize the compound’s selectivity for target proteins?

Methodological Answer:

• Structure-Activity Relationship (SAR) : Synthesize analogs with modified aziridine substituents (e.g., methyl groups) to sterically hinder off-target reactions .
• Molecular Docking : Screen against homology models of target proteins (e.g., Smoothened receptor) to prioritize high-affinity analogs .
• Proteomic Profiling : Use activity-based protein profiling (ABPP) to identify off-target binding .

Mechanistic and Structural Analysis

Q. How does the cyclohexyl group influence the compound’s pharmacokinetics?

Methodological Answer: The cyclohexyl moiety enhances lipophilicity , improving membrane permeability. Assess via:

• LogP Measurement : Determine octanol/water partitioning (expected LogP ≈3.5).
• Caco-2 Assays : Measure apical-to-basal transport rates to predict oral bioavailability .

Q. What crystallographic data are available for structural validation?

Methodological Answer: X-ray crystallography of analogs (e.g., 6-chloro-9-(2-nitrophenylsulfonyl)-9H-purine) reveals:

• Purine Ring Planarity : Distortions ≤0.05 Å.
• Aziridine Geometry : N–C–C angles ≈60°, confirming ring strain .

Data Interpretation and Error Analysis

Q. How should researchers address discrepancies in synthetic yields?

Methodological Answer:

• Systematic Errors : Calibrate stoichiometry (e.g., use Karl Fischer titration for anhydrous solvents).
• Random Errors : Repeat reactions ≥3 times; report mean ± SD.
• Byproduct Analysis : Characterize side products via TLC or GC-MS to identify competing pathways .

Biological Activity and Applications

Q. What evidence supports its potential as a DNA crosslinking agent?

Methodological Answer:

• Alkaline Elution Assays : Detect interstrand crosslinks in plasmid DNA treated with the compound.
• Cell-Free Systems : Incubate with synthetic oligonucleotides; analyze crosslinks via PAGE .